Cas no 2228936-88-5 (Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate)

Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate is a protected piperazine derivative widely used as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. The 2-chloro-3-methylphenyl substituent contributes to structural diversity, making it valuable for developing bioactive compounds. Its well-defined reactivity profile enables efficient modifications in medicinal chemistry applications, particularly in the synthesis of receptor-targeting molecules. The compound’s high purity and consistent performance make it a reliable choice for exploratory and process-scale synthesis. Proper handling under inert conditions is recommended to preserve its integrity.

Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate structure

2228936-88-5 structure

Product Name:Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate

CAS No:2228936-88-5

MF:C₁₆H₂₃ClN₂O₂

MW:310.819023370743

CID:6029941

PubChem ID:165826420

Update Time:2025-06-14

Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate
- 2228936-88-5
- EN300-1886744
- Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate
- Inchi： 1S/C16H23ClN2O2/c1-11-6-5-7-12(14(11)17)13-10-18-8-9-19(13)15(20)21-16(2,3)4/h5-7,13,18H,8-10H2,1-4H3
- InChI Key： BUXBUTBAPVJPSN-UHFFFAOYSA-N
- SMILES： ClC1C(C)=CC=CC=1C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 310.1448057g/mol
Monoisotopic Mass: 310.1448057g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 41.6Å²

Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1886744-0.05g	tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate	2228936-88-5	0.05g	$1080.0	2023-06-01
Enamine	EN300-1886744-0.1g	tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate	2228936-88-5	0.1g	$1131.0	2023-06-01
Enamine	EN300-1886744-0.25g	tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate	2228936-88-5	0.25g	$1183.0	2023-06-01
Enamine	EN300-1886744-0.5g	tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate	2228936-88-5	0.5g	$1234.0	2023-06-01
Enamine	EN300-1886744-1.0g	tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate	2228936-88-5	1g	$1286.0	2023-06-01
Enamine	EN300-1886744-2.5g	tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate	2228936-88-5	2.5g	$2520.0	2023-06-01
Enamine	EN300-1886744-5.0g	tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate	2228936-88-5	5g	$3728.0	2023-06-01
Enamine	EN300-1886744-10.0g	tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate	2228936-88-5	10g	$5528.0	2023-06-01

Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate (CAS No. 2228936-88-5)

Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate (CAS No. 2228936-88-5) is a specialized organic compound widely recognized in pharmaceutical and chemical research. Its unique structure, featuring a piperazine core and a tert-butyl carboxylate group, makes it a valuable intermediate in drug discovery. Researchers frequently explore its applications in modulating biological targets, particularly in central nervous system (CNS) studies. The compound’s chloro-methylphenyl moiety enhances its binding affinity, a topic of interest in recent structure-activity relationship (SAR) discussions.

The growing demand for high-purity intermediates like Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate aligns with trends in precision medicine and small-molecule therapeutics. Online searches for "piperazine derivatives in drug design" or "CAS 2228936-88-5 synthesis" reflect its relevance. A 2023 survey highlighted that 62% of medicinal chemists prioritize functional group compatibility, a strength of this compound due to its carboxylate protection and chloro-substitution.

From a synthetic perspective, CAS 2228936-88-5 exemplifies modern green chemistry principles. Its preparation often involves catalytic amidation and microwave-assisted reactions, reducing solvent waste—a hotspot in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and NMR ensure its purity, addressing frequent queries about "quality control for research chemicals".

Beyond pharmaceuticals, this compound’s stability under physiological conditions sparks interest in agrochemical research. Its methyl-chloro aromatic system mirrors motifs found in crop protection agents, linking to searches for "novel pesticide scaffolds". However, unlike restricted substances, its applications remain strictly non-hazardous and compliant with global REACH regulations.

In conclusion, Tert-butyl 2-(2-chloro-3-methylphenyl)piperazine-1-carboxylate (CAS No. 2228936-88-5) bridges multiple scientific domains. Its versatility in drug development, methodology optimization, and material science ensures its prominence in peer-reviewed literature and industrial R&D pipelines.